Chromium;cobalt;molybdenum

• CAS No.: 105525-46-0
• Molecular Formula: CoCrMo
• Molecular Weight: 206.88 g/mol
• IUPAC Name: chromium;cobalt;molybdenum
• InChI: InChI=1S/Co.Cr.Mo
• InChI Key: MTHLBYMFGWSRME-UHFFFAOYSA-N
• SMILES: [Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Cr].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Co].[Mo].[Mo].[Mo].[Mo].[Mo].[Mo]
• Canonical SMILES: [Cr].[Co].[Mo]
• Synonyms: Gisadent KCM 83

Description

Chromium, cobalt, and molybdenum are transition metals that form a unique compound with significant applications in various fields. This compound, often referred to as a ternary alloy or nitride, exhibits remarkable properties such as high mechanical strength, thermal stability, and excellent catalytic activity. These properties make it valuable in industrial, biomedical, and catalytic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of chromium, cobalt, and molybdenum compounds typically involves the following steps:

Precipitation Method: Cobalt and molybdenum salts are precipitated to form cobalt molybdate (CoMoO4).

Ammonolysis: The modified cobalt molybdate undergoes ammonolysis, resulting in the formation of cobalt-molybdenum nitrides (Co2Mo3N and Co3Mo3N).

Industrial Production Methods

In industrial settings, the production of chromium, cobalt, and molybdenum compounds involves high-temperature methods. These include:

Direct Reaction: Molybdenum or molybdenum oxide reacts with elemental carbon in an atmosphere of hydrogen or hydrocarbon gases at temperatures ranging from 1200°C to 2000°C.

Self-Propagating High-Temperature Synthesis: This method involves the exothermic reaction of the elements to form the desired compound.

Chemical Reactions Analysis

Types of Reactions

Chromium, cobalt, and molybdenum compounds undergo various chemical reactions, including:

Oxidation: These compounds can be oxidized to form oxides such as chromium oxide, cobalt oxide, and molybdenum oxide.

Reduction: Reduction reactions can convert oxides back to their metallic forms.

Substitution: Substitution reactions involve replacing one element in the compound with another, often to enhance catalytic properties.

Common Reagents and Conditions

Common reagents used in these reactions include:

Chromium (III) Nitrate: Used to modify cobalt molybdate.

Ammonia: Used in ammonolysis to form nitrides.

Hydrogen and Hydrocarbon Gases: Used in high-temperature synthesis.

Major Products

The major products formed from these reactions include:

Cobalt-Molybdenum Nitrides: Co2Mo3N and Co3Mo3N.

Oxides: Chromium oxide, cobalt oxide, and molybdenum oxide.

Scientific Research Applications

Chromium, cobalt, and molybdenum compounds have diverse applications in scientific research:

Catalysis: These compounds are used as catalysts in ammonia synthesis, hydrogenation, and other chemical reactions.

Biomedical Applications: The cobalt-chromium-molybdenum alloy is widely used in orthopedic implants, such as hip and knee replacements, due to its biocompatibility and mechanical strength.

Material Science: These compounds are studied for their unique electronic and structural properties, which are valuable in developing new materials for various industrial applications.

Mechanism of Action

The mechanism by which chromium, cobalt, and molybdenum compounds exert their effects involves several molecular targets and pathways:

Catalytic Activity: The addition of chromium enhances the specific surface area of cobalt-molybdenum nitrides, improving their catalytic activity.

Structural Properties: The formation of nitrides and oxides involves changes in the crystal structure, which affects the compound’s overall properties.

Comparison with Similar Compounds

Chromium, cobalt, and molybdenum compounds can be compared with other similar compounds:

Iron Catalysts: Iron-based catalysts are commonly used in ammonia synthesis, but cobalt-molybdenum nitrides have shown higher activity in some cases.

Ruthenium Catalysts: Ruthenium supported on carbon is another alternative, but cobalt-molybdenum nitrides offer a cost-effective solution with comparable performance.

Similar Compounds

Iron Catalysts: Magnetite and wustite-based catalysts.

Ruthenium Catalysts: Ruthenium supported on carbon.